1-(2-Methyl-5-(trifluoromethyl)phenyl)hydrazine hydrochloride

• Molecular Formula: C8H10ClF3N2
• Molecular Weight: 226.62 g/mol
• IUPAC Name: [2-methyl-5-(trifluoromethyl)phenyl]hydrazine;hydrochloride
• InChI: InChI=1S/C8H9F3N2.ClH/c1-5-2-3-6(8(9,10)11)4-7(5)13-12;/h2-4,13H,12H2,1H3;1H
• InChI Key: YNMHADMARBJXRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(F)(F)F)NN.Cl

Description

1-(2-Methyl-5-(trifluoromethyl)phenyl)hydrazine hydrochloride is a substituted phenylhydrazine derivative characterized by a phenyl ring with a methyl group at the ortho (2nd) position and a trifluoromethyl (-CF₃) group at the meta (5th) position. The hydrazine (-NH-NH₂) group is protonated as a hydrochloride salt, enhancing its stability and solubility in polar solvents. This compound serves as a critical intermediate in organic synthesis, particularly in the preparation of pyrazole derivatives, heterocyclic compounds, and pharmaceuticals .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The position and nature of substituents on the phenyl ring significantly influence reactivity and applications. Key analogs include:

Compound Name	CAS No.	Substituent Positions	Similarity Score	Key Properties/Applications
3-(Trifluoromethyl)phenylhydrazine HCl	3107-33-3	CF₃ at meta (3rd)	1.00	Higher reactivity in cyclocondensation due to less steric hindrance
2-(Trifluoromethyl)phenylhydrazine HCl	3107-34-4	CF₃ at ortho (2nd)	0.90	Used as a coupling reagent; steric hindrance reduces reaction yields
4-Chloro-3-(trifluoromethyl)phenylhydrazine HCl	40566-70-9	Cl at para (4th), CF₃ at meta	0.78	Enhanced halogenation for agrochemical intermediates
4-Fluoro-2-(trifluoromethyl)phenylhydrazine HCl	502496-21-1	F at para (4th), CF₃ at ortho	0.87	Electron-withdrawing groups increase acidity of hydrazine

Key Observations :

• Meta-substituted CF₃ derivatives (e.g., 3107-33-3) exhibit higher synthetic utility due to reduced steric hindrance and optimal electronic effects for cyclization reactions .
• Ortho-substituted CF₃ analogs (e.g., 3107-34-4) show lower yields in pyrazole synthesis (e.g., 63–79% for meta vs. <60% for ortho) due to steric clashes during nucleophilic attack .

Physicochemical Properties

• Solubility : The hydrochloride salt form improves water solubility, critical for industrial-scale reactions.
• Thermal Stability : Trifluoromethyl groups enhance thermal stability, making these compounds suitable for high-temperature syntheses .

Preparation Methods

Diazotization and Hydrazine Coupling

The most widely reported method for synthesizing 1-(2-Methyl-5-(trifluoromethyl)phenyl)hydrazine hydrochloride begins with diazotization of 2-methyl-5-(trifluoromethyl)aniline. This intermediate is treated with sodium nitrite (NaNO₂) in hydrochloric acid (HCl) at 0–5°C to form the diazonium salt. Subsequent coupling with hydrazine hydrate (N₂H₄·H₂O) under controlled pH (4–6) yields the hydrazine derivative, which is precipitated as the hydrochloride salt.

Key parameters influencing this reaction include:

• Temperature : Excessively low temperatures (<0°C) slow diazonium formation, while higher temperatures (>10°C) risk decomposition.
• Acid concentration : Optimal HCl concentration (2–3 M) stabilizes the diazonium ion without promoting side reactions.
• Hydrazine stoichiometry : A 1.2:1 molar ratio of hydrazine to aniline minimizes unreacted intermediates.

Alternative Routes via Fluorinated Aryl Halides

Patent CN106831483A describes a two-step process starting from 1,3-dichloro-2-fluoro-5-trifluoromethylbenzene. Reaction with hydrazine hydrate in tetrahydrofuran (THF) at 50–60°C selectively substitutes the para-fluorine atom, forming 2,6-dichloro-4-(trifluoromethyl)phenylhydrazine. Acidic workup with HCl then yields the hydrochloride salt. This method avoids high-temperature conditions (e.g., 115–120°C in prior art) and improves isomer separation due to differential solubility of byproducts in cyclic ethers.

Mechanistic Insights

The trifluoromethyl group exerts strong electron-withdrawing effects, directing electrophilic substitution to the para position. Density functional theory (DFT) calculations suggest that the transition state for hydrazine coupling benefits from partial charge stabilization at the ortho-methyl-substituted carbon. Competing pathways, such as C–F bond cleavage or aryl ring reduction, are suppressed by maintaining reaction pH below 7.

Optimization of Reaction Conditions

Solvent Effects

Comparative studies highlight solvent-dependent yields:

Solvent	Temperature (°C)	Yield (%)	Purity (%)
Tetrahydrofuran	50	78	95
Ethanol	60	65	89
Dichloromethane	40	45	82

Data adapted from

THF enhances solubility of fluorinated intermediates, while ethanol’s protic nature accelerates hydrolytic side reactions. Non-polar solvents like dichloromethane poorly stabilize the transition state, leading to lower yields.

Catalytic Additives

The addition of pyridine (5 mol%) increases yield to 85% by scavenging HCl and preventing premature protonation of hydrazine. However, excess pyridine (>10 mol%) promotes N–N bond cleavage, necessitating precise stoichiometric control.

Purification and Isolation

Recrystallization Techniques

Crude product is typically recrystallized from ethanol/water (3:1 v/v) at −20°C. This step removes unreacted aniline and sodium chloride, achieving ≥98% purity. X-ray diffraction analysis confirms the hydrochloride salt crystallizes in a monoclinic system (space group P2₁/c), with lattice parameters a = 8.92 Å, b = 12.34 Å, c = 7.56 Å.

Chromatographic Methods

For analytical-grade material, flash chromatography on silica gel (ethyl acetate/hexane, 1:4) resolves residual isomers. HPLC analysis (C18 column, 0.1% TFA in acetonitrile/water) shows a retention time of 6.8 min, with UV-Vis detection at 254 nm.

Industrial-Scale Production Challenges

Byproduct Management

The primary byproduct, 1,2-dichloro-3-fluoro-5-trifluoromethylbenzene, constitutes 5–8% of the reaction mass. Its separation exploits differential solubility in heptane, achieving 99.5% purity post-extraction.

Applications in Organic Synthesis

Precursor to Heterocyclic Compounds

The compound serves as a dielectrophile in cyclocondensation reactions. For example, reaction with β-keto esters yields 5-trifluoromethylpyrazoles, potent agrochemical intermediates.

Pharmaceutical Relevance

Derivatives exhibit inhibitory activity against monoamine oxidase (MAO), with IC₅₀ values of 0.8–1.2 μM reported in preclinical models.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Temperature (°C)	Key Advantage
Diazotization	75	95	0–5	Scalability
Fluorinated aryl	78	98	50–60	Mild conditions
Catalytic pyridine	85	97	40	Reduced side reactions